
Chemical and Solubility Profile of Epitalon

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Epitalon

CAS No.: 64082-79-7

Cat. No.: S1927718

Get Quote

The table below summarizes the known physicochemical properties of Epitalon.

Property Description Notes

Amino Acid
Sequence

Ala-Glu-Asp-Gly (AEDG) Synthetic tetrapeptide; primary
structure is Ala-Glu-Asp-Gly bound via

α-peptide bonds [1].

Molecular Form Free-base; commonly available as

acetate or trifluoroacetic acid (TFA) salt
[1].

Commercial sources often provide

peptide in salt form for stability [1].

Reported
Solvents

Bacteriostatic Water, Sterile Water [2]. Standard solvents for reconstitution in
research settings.

Reported
Solubility

Readily soluble in aqueous solutions
(e.g., reconstitution of 10 mg in 1 mL of

water yields a 10 mg/mL solution) [2].

Comprehensive solubility profiling in
various solvents (DMSO, ethanol) is not

detailed in available literature.

Storage
(Lyophilized)

Frozen, ideally at -20°C; protected from

light [3] [2].

Maintains peptide integrity before

reconstitution.

Storage
(Reconstituted)

Refrigerated at 2°C to 8°C [3] [2]. Stability duration post-reconstitution is

not definitively established; use within a
short period is recommended.
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Detailed Preparation and Reconstitution Protocol

This protocol outlines the preparation of a 10 mg/mL Epitalon solution for subcutaneous administration, as

referenced in pre-clinical studies [2].

Supplies Needed:

Lyophilized Epitalon (10 mg vial)

Bacteriostatic Water (1 mL)
Sterile 1 mL insulin syringes

Alcohol swabs

Reconstitution Steps:

Sanitize: Clean the rubber stopper of the Epitalon vial and the bacteriostatic water vial with an

alcohol swab [2].
Draw Solvent: Draw 1 mL of bacteriostatic water into a sterile syringe [2].

Reconstitute: Slowly inject the 1 mL of water into the Epitalon vial. To avoid denaturing the peptide,
inject the stream gently along the wall of the vial instead of directly onto the powder cake. Gently

swirl the vial until the powder is fully dissolved. Avoid vigorous shaking [2].
Label and Store: Label the reconstituted vial with the date and concentration. Store it immediately in

a refrigerator at 2°C to 8°C [2].

The following workflow diagram summarizes the preparation and storage protocol:
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Start Preparation

Gather Supplies:
- Epitalon vial

- Bacteriostatic water
- Syringes

- Alcohol swabs

Sanitize Vial Stoppers
with Alcohol Swab

Draw 1 mL Bacteriostatic
Water into Syringe

Inject Water Slowly into
Epitalon Vial (Along Wall)

Gently Swirl to Dissolve
(Avoid Shaking)

Label Vial with Date
and Concentration

Refrigerate at 2-8°C

Click to download full resolution via product page
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Experimental Administration in Research Models

The table below summarizes dosing and administration parameters from published in vitro and in vivo

studies.

Experimental Model
Reported Dosage &
Concentration

Administration &
Duration

Key Findings

Human Cell Lines (e.g.,

breast cancer, normal
epithelial/fibroblast cells)

[4]

0.1 - 1.0 μg/mL in

culture medium

Added daily to cell

culture for 4 days to
3 weeks.

Dose-dependent telomere

length extension via
telomerase upregulation in

normal cells [4].

Human Retinal
Epithelial Cells (ARPE-
19) [5]

20, 40, 60 ng/mL in

culture medium

Used in a high-

glucose injury model
to assess wound

healing.

Restored impaired wound

healing and reduced
oxidative stress and

fibrosis [5].

Pre-Clinical Animal
Models (e.g., rodents,
primates) [3]

5 - 10 mg per day
(equivalent to ~0.1-10
μg/mouse/day in

rodent studies [6])

Subcutaneous

injection; 10 to 20
consecutive days
per cycle [3].

Normalized circadian

rhythms
(melatonin/cortisol) and

demonstrated
geroprotective effects [3].

Critical Application Notes for Researchers

Solvent and Stability: Bacteriostatic water, containing 0.9% benzyl alcohol, is the preferred diluent
for multi-dose in vivo studies due to its preservative properties. The stability of the reconstituted

solution should be validated for each specific research application.
Administration Route: The vast majority of in vivo studies utilize subcutaneous injection to ensure

consistent systemic absorption and biological effect, bypassing first-pass metabolism [6]. While oral
and intranasal routes have been explored, their bioavailability is not well-established [6].

Dosing Paradigm: Research indicates Epitalon functions as a "regulatory reset switch." Effects are
achieved through short, cyclical dosing (e.g., 10-20 days) rather than continuous administration,

with benefits persisting long after the course is completed [3].
Regulatory Status: Epitalon is not approved by the FDA, EMA, or other major regulatory agencies

for human therapeutic use. It is strictly an experimental research compound [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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